4-[(3-Fluoro-4-methylphenyl)sulfamoyl]benzoic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-[(3-Fluoro-4-methylphenyl)sulfamoyl]benzoic acid, commonly known as FMSB, is a sulfonamide-based compound that has been extensively studied for its biological and pharmacological properties. It is a potent inhibitor of carbonic anhydrase IX (CA IX), an enzyme that is overexpressed in various types of cancer.
Mechanism of Action
FMSB inhibits the activity of CA IX by binding to its active site and preventing the conversion of carbon dioxide to bicarbonate. This leads to a decrease in the pH of the tumor microenvironment, which in turn inhibits the growth and proliferation of cancer cells.
Biochemical and Physiological Effects:
FMSB has been shown to have a selective inhibitory effect on CA IX, with minimal activity against other carbonic anhydrase isoforms. It has also been shown to have low toxicity in vitro and in vivo studies. FMSB has been shown to reduce tumor growth and angiogenesis in animal models of cancer.
Advantages and Limitations for Lab Experiments
One advantage of FMSB is its high selectivity for CA IX, which makes it a promising candidate for cancer therapy. However, FMSB has limited solubility in water, which may affect its bioavailability and efficacy. Additionally, FMSB has not been extensively studied in clinical trials, and its safety and efficacy in humans are not well established.
Future Directions
Future research on FMSB could focus on improving its solubility and bioavailability, as well as investigating its potential use in combination with other cancer therapies. Additionally, further studies could investigate the safety and efficacy of FMSB in clinical trials, with a focus on its potential use in imaging and diagnosis of cancer.
Synthesis Methods
FMSB can be synthesized by reacting 4-aminobenzoic acid with 3-fluoro-4-methylbenzenesulfonyl chloride in the presence of a base such as triethylamine. The reaction produces FMSB as a white crystalline solid with a high yield.
Scientific Research Applications
FMSB has been extensively studied for its potential use in cancer therapy. It has been shown to inhibit the growth and proliferation of cancer cells by targeting CA IX, which is overexpressed in hypoxic tumor microenvironments. FMSB has also been investigated for its potential use in imaging and diagnosis of cancer.
properties
IUPAC Name |
4-[(3-fluoro-4-methylphenyl)sulfamoyl]benzoic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H12FNO4S/c1-9-2-5-11(8-13(9)15)16-21(19,20)12-6-3-10(4-7-12)14(17)18/h2-8,16H,1H3,(H,17,18) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HUUJJIDXLITDEB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)NS(=O)(=O)C2=CC=C(C=C2)C(=O)O)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H12FNO4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
309.31 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.